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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754 Get Quote

Introduction

PS-1145 is a potent and selective inhibitor of IκB kinase (IKK), a critical enzyme in the NF-κB

signaling pathway.[1][2] By inhibiting IKK, PS-1145 prevents the phosphorylation and

subsequent degradation of IκBα, which in turn blocks the nuclear translocation of NF-κB.[1]

This mechanism makes PS-1145 a valuable tool for studying cellular processes regulated by

NF-κB, such as inflammation, immune responses, cell survival, and proliferation.[1][3][4] Proper

preparation of a concentrated stock solution is the first critical step for ensuring accurate and

reproducible results in downstream biological assays. This document provides a detailed

protocol for preparing a stock solution of PS-1145 dihydrochloride in dimethyl sulfoxide

(DMSO).

Physicochemical Properties
A summary of the key properties of PS-1145 dihydrochloride is presented below. This data is

essential for accurate calculations and proper handling of the compound.
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Property Value References

Chemical Name

N-(6-Chloro-9H-pyrido[3,4-

b]indol-8-yl)-3-

pyridinecarboxamide

dihydrochloride

[2]

Molecular Formula C₁₇H₁₁ClN₄O · 2HCl

Molecular Weight 395.67 g/mol [5]

CAS Number 1049743-58-9 [2]

Appearance Yellow solid powder [1]

Purity ≥98% (HPLC) [2]

Solubility in DMSO

Soluble to 5 mM with gentle

warming. Another source

indicates >3 mg/mL at ~60°C.

[5]

[5]

Storage (Solid)

Store at +4°C for short term

(days to weeks) or -20°C for

long term (months to years).[1]

Keep desiccated.

[1]

Storage (Stock Solution)

Aliquot and store at -20°C or

-80°C.[6][7] Stable for at least

6 months at -80°C in DMSO.[8]

[6][7][8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of PS-1145 dihydrochloride
in DMSO.

Materials

PS-1145 dihydrochloride powder
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Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions

PS-1145 is a bioactive compound. Handle with care, avoiding contact with skin and eyes.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin.[9] Always wear appropriate gloves.

Procedure

Equilibrate Compound: Before opening, allow the vial of PS-1145 dihydrochloride to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture, which can affect compound stability.

Weigh Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of PS-1145 dihydrochloride. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.96 mg of the compound.

Calculation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://iacuc.wsu.edu/documents/2016/06/wsu_sop_1.pdf/
https://www.benchchem.com/product/b149754?utm_src=pdf-body
https://www.benchchem.com/product/b149754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight ( g/mol ) ×

1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 395.67 g/mol × 1000 mg/g = 3.9567 mg

Add Solvent: Add the calculated volume of high-purity DMSO to the tube containing the

compound. For the example above, add 1 mL of DMSO.

Dissolve Compound:

Close the tube tightly and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, gentle warming in a water bath set to 30-40°C for 5-10 minutes can aid

dissolution. Vortex again after warming.

Alternatively, sonication for 5-10 minutes can be used to facilitate dissolution.[7][10]

Aliquot and Store:

Once the compound is fully dissolved, creating a clear solution, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials. This practice

minimizes freeze-thaw cycles which can degrade the compound.[6][7]

Label each aliquot clearly with the compound name, concentration, date, and solvent.

For long-term storage, place the aliquots at -20°C or -80°C.[1][6][8]

Best Practices for Dilution

When preparing working solutions for cell-based assays, it is crucial to avoid precipitation.

Some organic compounds dissolved in DMSO can precipitate when added directly to an

aqueous buffer or cell culture medium. To prevent this, perform serial dilutions of the DMSO

stock solution in DMSO first, before making the final dilution into the aqueous medium. The

final concentration of DMSO in cell culture should typically be kept below 0.1% to avoid

solvent-induced cytotoxicity.
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Visualizations
Experimental Workflow
The following diagram outlines the key steps for preparing the PS-1145 dihydrochloride stock

solution.
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Caption: Workflow for PS-1145 dihydrochloride stock solution preparation.
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Signaling Pathway
PS-1145 inhibits the IKK complex, a key regulator in the canonical NF-κB signaling pathway.
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Caption: PS-1145 inhibits the IKK complex in the NF-κB signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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